Cas no 2172549-07-2 (1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)-1,4-diazepane)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)-1,4-diazepane
• CAS No: 2172549-07-2
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 6128504
• PubChem ID: 165779370
• Update Time: 2023-12-28

1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-4-(propan-2-yl)-1,4-diazepane
• EN300-1614968
• 2172549-07-2

• Inchi： 1S/C13H24N2/c1-6-13(4,5)15-9-7-8-14(10-11-15)12(2)3/h1,12H,7-11H2,2-5H3
• InChI Key： UPZCVYSFRAMXOC-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCCN(C(C)C)CC1

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes